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Compound of Interest

Compound Name: 2,4-Octadienal

Cat. No.: B1147779 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is of paramount importance. This guide provides immediate, essential safety

protocols and logistical information for the handling and disposal of 2,4-Octadienal, a
combustible liquid and skin irritant. Adherence to these procedures is critical for minimizing risk

and ensuring a safe laboratory environment.

Immediate Safety and Hazard Information
2,4-Octadienal is classified as a combustible liquid that causes skin irritation.[1] It is crucial to

take all necessary precautions to prevent fire and skin contact. In the event of exposure,

prompt first-aid measures are essential. If the substance comes into contact with skin, wash the

affected area with plenty of water.[1] If skin irritation persists, seek medical advice.[1] In case of

fire, use foam, carbon dioxide, dry powder, or water fog to extinguish the flames.[1]

Quantitative Data for 2,4-Octadienal
The following table summarizes key quantitative data for 2,4-Octadienal, providing a quick

reference for its physical and chemical properties.
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Property Value

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol [2]

CAS Number 30361-28-5[1]

Appearance Colorless to Yellow Liquid[1]

Boiling Point 189°C[1]

Flash Point 78°C / 172°F (Closed cup)[1]

Specific Gravity 0.832 - 0.839 @ 25°C[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to minimize exposure when

handling 2,4-Octadienal. The following PPE is recommended:

PPE Category Recommended Equipment

Eye and Face Protection

Tight-fitting safety glasses. If a risk assessment

indicates a higher degree of protection is

required, a face shield should be worn.[1]

Hand Protection Chemical-resistant, impervious gloves.[1]

Body Protection Protective clothing.[1] A lab coat is the standard.

Respiratory Protection

If a risk assessment indicates the possibility of

inhaling contaminants, a NIOSH-approved

respirator with appropriate filter cartridges

should be worn.[1]
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The following diagram outlines the standard operating procedure for the safe handling of 2,4-
Octadienal in a laboratory setting.

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Inspect and don appropriate PPE

Dispense required amount carefully

Keep container tightly sealed when not in use

Avoid contact with skin and eyes

Keep away from heat, sparks, and open flames

Decontaminate work surfaces

Properly remove and dispose of contaminated PPE

Wash hands thoroughly
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Standard Operating Procedure for 2,4-Octadienal Handling

Spill Management and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and ensure safety. The following workflow provides a step-by-step guide for

handling a 2,4-Octadienal spill and managing its waste.
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Spill Response

Waste Disposal

Evacuate and restrict access to the spill area

Wear appropriate PPE

Contain the spill with inert, dry material

Collect absorbed material into a suitable waste container

Label waste container clearly

Store waste in a cool, well-ventilated area

Dispose of contents/container in accordance with national regulations

Click to download full resolution via product page

2,4-Octadienal Spill and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1147779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Guidance:

The generation of waste should be minimized wherever possible.[1] This material and its

container must be disposed of in a safe way, following all applicable local and national

environmental protection and waste disposal legislation.[1] Contaminated packaging should be

collected for reuse or recycling.[1] Incineration or landfill should only be considered when

recycling is not a viable option.[1] Empty containers may retain product residues and can be

hazardous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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